3-(tert-Butyl)-5-methyl-1H-pyrazole

• IUPAC Name: 3-tert-butyl-5-methyl-1H-pyrazole
• InChI: InChI=1S/C8H14N2/c1-6-5-7(10-9-6)8(2,3)4/h5H,1-4H3,(H,9,10)
• InChI Key: CUJNZTKYZLLKBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C(C)(C)C
• Molecular Formula: C8H14N2
• DSSTOX Substance ID: DTXSID00242261
• Molecular Weight: 138.21 g/mol
• CAS No.: 96440-80-1

Description

3-(tert-Butyl)-5-methyl-1H-pyrazole is a useful research compound. Its molecular formula is C8H14N2 and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antitumor Agents

3-(tert-Butyl)-5-methyl-1H-pyrazole derivatives have been synthesized and evaluated for their antitumor properties. For instance, methyl 1-(5-tert-butyl-1H-pyrazol-3-yl)-2-(aryl)-1H-benzo[d]imidazole-5-carboxylates exhibited significant activity against various cancer cell lines, including Non-Small Cell Lung Cancer, Melanoma, and Leukemia (Abonía et al., 2011).

Structural Chemistry and Synthesis

The structural chemistry of this compound derivatives plays a crucial role in various synthetic processes. For example, studies on the X-ray structure of specific derivatives have provided insights into the existence of these compounds as tautomers, and how they interact through intermolecular hydrogen bonds (Wang et al., 2013).

Chemical Reactivity and Interactions

The chemical reactivity and interaction properties of this compound compounds have been explored. For instance, studies have shown how these molecules are linked into simple chains or form hydrogen-bonded aggregates, which is crucial for understanding their chemical behavior and potential applications (Abonía et al., 2007).

Synthesis of Functionalized Derivatives

The synthesis of pyrazoles with functionalized side chains, including those with tert-butyl groups at C5, has been demonstrated. These syntheses are significant for creating ligands and other polyfunctional pyrazoles, which have potential applications in various fields, including medicinal chemistry (Grotjahn et al., 2002).

Environmental Applications

The potential environmental applications of this compound derivatives have been investigated. For example, a bifunctional frustrated pyrazolylborane Lewis pair was used for the fixation of small molecules like carbon dioxide, demonstrating the compound's potential in environmental chemistry (Theuergarten et al., 2012).

Mechanism of Action

The mechanism of action of tert-butyl compounds can vary widely depending on the specific compound and its application. For example, butylated hydroxytoluene (BHT), a tert-butyl compound, is known for its antioxidant properties.

Safety and Hazards

Tert-butyl compounds can pose various safety hazards. For example, they can be flammable and cause skin and eye irritation. Always refer to the specific safety data sheet for the compound .